(S)-1,1,1-Trifluoro-2-hexylamine
Overview
Description
(S)-1,1,1-Trifluoro-2-hexylamine, also known as TFHA, is a fluorinated compound that has been used in various scientific research applications. It is a chiral amine that has a unique structure, making it useful in a range of studies.
Mechanism of Action
The mechanism of action of (S)-1,1,1-Trifluoro-2-hexylamine is not well understood. However, it is believed to act as a Lewis base, forming complexes with various metal ions. It has also been shown to form hydrogen bonds with other molecules, which may contribute to its reactivity.
Biochemical and Physiological Effects:
(S)-1,1,1-Trifluoro-2-hexylamine has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer and melanoma. It has also been shown to have antibacterial and antifungal activity. In addition, (S)-1,1,1-Trifluoro-2-hexylamine has been shown to have an effect on the immune system, stimulating the production of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
(S)-1,1,1-Trifluoro-2-hexylamine has several advantages for use in lab experiments. It is a chiral compound, which makes it useful in asymmetric synthesis and catalysis. It is also a stable compound that can be easily handled and stored. However, (S)-1,1,1-Trifluoro-2-hexylamine has some limitations. It is a highly reactive compound that requires careful handling. It is also relatively expensive, which may limit its use in some experiments.
Future Directions
There are several future directions for research on (S)-1,1,1-Trifluoro-2-hexylamine. One area of interest is the development of new synthetic methods for (S)-1,1,1-Trifluoro-2-hexylamine and its derivatives. Another area of interest is the study of the mechanism of action of (S)-1,1,1-Trifluoro-2-hexylamine and its potential use in drug discovery. Additionally, (S)-1,1,1-Trifluoro-2-hexylamine may have applications in the development of new materials, such as polymers and coatings.
Scientific Research Applications
(S)-1,1,1-Trifluoro-2-hexylamine has been used in a range of scientific research applications, including as a chiral auxiliary in asymmetric synthesis, a ligand in asymmetric catalysis, and a reagent in organic synthesis. It has also been used as a building block in the synthesis of various biologically active compounds.
properties
IUPAC Name |
(2S)-1,1,1-trifluorohexan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3N/c1-2-3-4-5(10)6(7,8)9/h5H,2-4,10H2,1H3/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRRYXZXWFBPGEJ-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@@H](C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00735249 |
Source
|
| Record name | (2S)-1,1,1-Trifluorohexan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00735249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1,1,1-Trifluoro-2-hexylamine | |
CAS RN |
1344635-30-8 |
Source
|
| Record name | (2S)-1,1,1-Trifluorohexan-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00735249 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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